Cas no 62644-33-1 (3,7-Dioxabicyclo[4.1.0]heptan-5-one, 2-butoxy-4-methyl-)
62644-33-1 structure
Product Name:3,7-Dioxabicyclo[4.1.0]heptan-5-one, 2-butoxy-4-methyl-
CAS No:62644-33-1
MF:C10H16O4
MW:200.231643676758
CID:436642
PubChem ID:21397321
Update Time:2025-04-19
3,7-Dioxabicyclo[4.1.0]heptan-5-one, 2-butoxy-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,7-Dioxabicyclo[4.1.0]heptan-5-one, 2-butoxy-4-methyl-
- 2-butoxy-4-methyl-3,7-dioxabicyclo[4.1.0]heptan-5-one
- 62644-33-1
- SCHEMBL11758153
- Butyl 2,3-anhydro-6-deoxyhexopyranosid-4-ulose
- DTXSID30613021
-
- Inchi: 1S/C10H16O4/c1-3-4-5-12-10-9-8(14-9)7(11)6(2)13-10/h6,8-10H,3-5H2,1-2H3
- InChI Key: RHKBDXALMKTDRQ-UHFFFAOYSA-N
- SMILES: O1C2C(C(C)OC(C12)OCCCC)=O
Computed Properties
- Exact Mass: 200.10488
- Monoisotopic Mass: 200.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 48.1Ų
Experimental Properties
- PSA: 48.06
3,7-Dioxabicyclo[4.1.0]heptan-5-one, 2-butoxy-4-methyl- Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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